Cas no 1450790-48-3 (2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one)

• Product Name: 2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one
• CAS No: 1450790-48-3
• MF: C₁₄H₁₁F₃N₂O₂
• MW: 296.244553804398
• CID: 4779624
• Update Time: 2025-06-08

2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-3H-PYRANO[4,3-D]PYRIMIDIN-4(5H)-ONE
• BDBM50439824
• 2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDIN-4-OL
• 2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one

• Inchi： 1S/C14H11F3N2O2/c15-14(16,17)9-3-1-8(2-4-9)12-18-11-5-6-21-7-10(11)13(20)19-12/h1-4H,5-7H2,(H,18,19,20)
• InChI Key： HHLLHTOFIMTHMI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1NC(C2COCCC=2N=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 503
• XLogP3: 1.5
• Topological Polar Surface Area: 50.7

Additional information on 2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one

Introduction to 2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one (CAS No. 1450790-48-3)

2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one, with the CAS number 1450790-48-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrano[4,3-D]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one is characterized by a pyrano[4,3-D]pyrimidine core fused with a trifluoromethyl-substituted phenyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its pharmacological behavior and interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes and pathways.

In another study published in the European Journal of Medicinal Chemistry in 2022, the compound was evaluated for its anticancer properties. The results showed that 2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one selectively inhibits the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G1 phase.

The anti-inflammatory potential of 2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one has also been explored. A study in the Journal of Inflammation Research in 2020 demonstrated that the compound significantly reduces inflammation in both in vitro and in vivo models by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one have been investigated to ensure its suitability for clinical development. Studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial for its therapeutic efficacy. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses.

In conclusion, 2-(4-(Trifluoromethyl)phenyl)-7,8-dihydro-3H-pyrano[4,3-D]pyrimidin-4(5H)-one (CAS No. 1450790-48-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.